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Compound of Interest

Compound Name: 1,2-Epoxy-4-vinylcyclohexane

Cat. No.: B086537

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 1,2-Epoxy-4-vinylcyclohexane, a versatile
cycloaliphatic epoxide, against alternative monomers in various applications. We will delve into
its performance characteristics, supported by experimental data, and provide detailed
methodologies for key synthetic and polymerization processes.

Introduction to 1,2-Epoxy-4-vinylcyclohexane

1,2-Epoxy-4-vinylcyclohexane (VCMO), CAS number 106-86-5, is a bifunctional organic
compound featuring both a reactive epoxide ring and a vinyl group within a cycloaliphatic
structure.[1][2] This uniqgue combination allows it to participate in multiple types of
polymerization reactions, making it a valuable building block for advanced materials.[2] It
typically appears as a colorless liquid with a molecular weight of 124.18 g/mol .[3][4] The
presence of the strained epoxide ring makes it susceptible to ring-opening reactions, while the
vinyl group can undergo addition or radical polymerization.[1][2] This dual reactivity is the
cornerstone of its utility in creating specialty polymers with tailored properties.[3][5]

Key Applications and Performance

The primary applications of 1,2-Epoxy-4-vinylcyclohexane stem from its role as a monomer
and chemical intermediate in polymer synthesis.[1][2][6]
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e High-Performance Polymers and Resins: VCMO is a key precursor for epoxy resins and
specialty polymers.[6] Its cycloaliphatic structure imparts superior thermal stability and
chemical resistance to the resulting polymers compared to traditional aromatic epoxies.[3][5]

o Coatings, Adhesives, and Sealants: It is frequently used in UV-curable formulations, where it
acts as a reactive diluent or monomer.[3] The resulting coatings exhibit rapid curing times,
high hardness, and excellent durability.[7] Its reactivity can be leveraged to create cross-
linked networks that enhance the mechanical strength of sealants and improve adhesion
between dissimilar materials as a coupling agent.[2]

» Fiber-Reinforced Composites: In composite materials, it serves as a matrix material,
enhancing mechanical strength and thermal stability, which is critical for aerospace and
automotive applications.[38][9]

o Specialty Synthesis: Beyond polymers, it is an important intermediate in the synthesis of
pharmaceuticals, organic silicones, and other specialty chemicals.[1][2][6] Researchers have
also explored its use in biomedical applications, such as drug delivery systems and tissue
engineering scaffolds.[6][8][9]

Comparison with Alternative Epoxy Resins

1,2-Epoxy-4-vinylcyclohexane belongs to the class of cycloaliphatic epoxy resins. These
resins offer distinct advantages over traditional epoxy resins, which are often based on
bisphenol-A (BPA).

Cycloaliphatic epoxies are distinguished by their saturated aliphatic ring structures, which
contribute to enhanced UV stability and weatherability.[10][11] Unlike BPA-based epoxies, their
non-aromatic nature prevents yellowing upon prolonged exposure to sunlight, making them
ideal for clear coatings and outdoor applications.[10] Furthermore, they typically have lower
viscosities, which improves their processability and allows for higher filler loading in
formulations.[11][12] The higher crosslinking density achievable with cycloaliphatic epoxides
can also lead to superior heat resistance and electrical insulation properties.[12]

The unique feature of 1,2-Epoxy-4-vinylcyclohexane, even among other cycloaliphatic
epoxies, is its vinyl group. This provides an additional reactive site for polymerization or further
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chemical modification, a versatility not offered by saturated cycloaliphatic counterparts like 3,4-
Epoxycyclohexylmethyl-3,4-epoxycyclohexanecarboxylate (ECC).

Data Presentation
Table 1: Physicochemical Properties of 1,2-Epoxy-4-

vinylcyclohexane

Property Value Reference
CAS Number 106-86-5 [4]
Molecular Formula CsH120 [3114]
Molecular Weight 124.18 g/mol [3114]
Appearance Colorless liquid [1][3]
Boiling Point 169 °C [O1[13]
Melting Point -100 °C [3][13]
Density 0.952 g/mL at 25 °C [9][13]
Refractive Index (n20/D) 1.469 [O1[13]

Table 2: Performance Comparison: Cycloaliphatic vs.
Bisphenol-A (BPA) Epoxy Resins
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Cycloaliphatic Traditional
Feature Epoxy Resins (e.g., Bisphenol-A (BPA) Reference
VCMO-based) Epoxy Resins
- Excellent, non- Poor, yellows with UV
UV Stability ] [10][11]
yellowing exposure
Weatherability Superior Moderate [10][11]
Viscosity Low High [11][12]
Heat Resistance (TQ) High Moderate to High [11][12]
- Fair (often requires
Processability Good ) [11][12]
diluents)
Electrical Insulation Excellent Good [10]
Mechanical Strength Good to Excellent Excellent [10]
Chemical Resistance Good Excellent [10]

Experimental Protocols
Protocol 1: Synthesis of 1,2-Epoxy-4-vinylcyclohexane

This protocol describes a common method for synthesizing 1,2-Epoxy-4-vinylcyclohexane via
the epoxidation of 4-vinyl-1-cyclohexene.

Materials:

4-vinyl-1-cyclohexene

tert-Butyl hydroperoxide (TBHP) or meta-chloroperoxybenzoic acid (mMCPBA)

Solvent (if required, e.g., dichloromethane for mCPBA)

Catalyst (if using TBHP, e.g., molybdenum-based)

Jacketed four-neck glass reactor (0.25 L)
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« Stirrer, thermocouple, and heating/cooling bath
Procedure:

o Charge the reactor with known amounts of 4-vinyl-1-cyclohexene and the oxidant (e.qg.,
TBHP). The molar ratio of olefin to oxidant can be varied (e.g., 1:1 to 10:1).[13]

e Begin stirring (300-600 rpm) and bring the reaction mixture to the desired temperature (e.qg.,
323-353 K or 50-80 °C), maintaining it within £0.5 K.[13]

« If using a catalyst, add it to the mixture to initiate the reaction (t=0).[13] For mCPBA, the
reaction is often run at or below room temperature.

» Monitor the reaction progress by taking samples at specific time intervals.

e Analyze the samples using gas chromatography (GC) to determine the conversion of the
starting material and the selectivity for 1,2-epoxy-4-vinylcyclohexane.[13]

» Upon completion, the product is isolated and purified, typically through distillation after
guenching and washing steps to remove unreacted reagents and byproducts.

Protocol 2: Cationic UV Curing of a VCMO-based
Formulation

This protocol outlines a general procedure for the photopolymerization of a formulation
containing 1,2-Epoxy-4-vinylcyclohexane.

Materials:

e 1,2-Epoxy-4-vinylcyclohexane (VCMO) or other cycloaliphatic epoxide

o Polyol (optional, as a chain transfer agent to improve flexibility, e.g., 1,4-butanediol)[7][14]
 Cationic photoinitiator (e.g., triaryl sulfonium or iodonium salts, ~0.3-1.0 wt%)[7][14][15]

e Substrate (e.g., glass slides)

e UV curing system (e.g., Fusion system with an H-bulb)
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Procedure:

o Formulation: Prepare the resin mixture by combining the cycloaliphatic epoxide, polyol (if
used), and cationic photoinitiator in a light-protected container. Ensure thorough mixing until
the photoinitiator is completely dissolved.

o Sample Preparation: Apply a thin film of the formulation onto a substrate. For mechanical
testing, the resin can be injected between two glass slides separated by spacers (e.g., 150-
300 microns thick).[14]

o UV Curing: Expose the sample to a UV light source. The exposure time and intensity will
depend on the specific formulation and equipment. For example, pass the sample through a
belt-driven UV curing system at a set speed.[14] Cationic polymerization can continue even
after the UV source is removed (dark cure).

o Property Analysis: After curing, evaluate the properties of the polymer.

Hardness: Can be measured using methods like pendulum hardness testing.[7]

[¢]

o Flexibility: Can be assessed with tests like the wedge-bend method.[7]

o Conversion: The degree of epoxide conversion can be determined using techniques like
Real-Time FT-IR or Raman spectroscopy by monitoring the disappearance of the
characteristic epoxide peak.[14]

o Thermal Properties: Glass transition temperature (Tg) can be measured using Dynamic
Mechanical Analysis (DMA) or Differential Scanning Calorimetry (DSC).[14]

Visualizations
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Caption: Synthesis of 1,2-Epoxy-4-vinylcyclohexane via epoxidation.
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Caption: Dual polymerization pathways of 1,2-Epoxy-4-vinylcyclohexane.
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Caption: Experimental workflow for UV curing and polymer analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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